Cas no 1385727-54-7 (3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid)

• Product Name: 3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid
• CAS No: 1385727-54-7
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• CID: 5575269
• Update Time: 2025-07-20

3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid
• Benzoic acid, 3-chloro-2-[[(1-cyano-1-methylethyl)amino]carbonyl]-

• Inchi： 1S/C12H11ClN2O3/c1-12(2,6-14)15-10(16)9-7(11(17)18)4-3-5-8(9)13/h3-5H,1-2H3,(H,15,16)(H,17,18)
• InChI Key： SJFCASZILSCZOY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(Cl)=C1C(NC(C#N)(C)C)=O

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 466.1±45.0 °C(Predicted)
• pka: 3.08±0.36(Predicted)

Additional information on 3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid

Comprehensive Overview of 3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid (CAS No. 1385727-54-7)

3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid (CAS No. 1385727-54-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a chloro-substituted benzoic acid core and a cyanopropan-2-yl carbamoyl moiety, is widely utilized as a key intermediate in the development of bioactive molecules. Its relevance in modern chemistry is underscored by its role in the synthesis of novel small-molecule inhibitors and protease-targeting agents, aligning with current trends in drug discovery.

The growing interest in 3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid is reflected in frequent searches for terms like "CAS 1385727-54-7 applications", "synthesis of cyanopropan-2-yl derivatives", and "benzoic acid-based intermediates in drug design". Researchers and industry professionals often seek information on its solubility profiles, stability under varying pH conditions, and compatibility with cross-coupling reactions—topics that dominate academic forums and patent literature. Recent studies highlight its potential in modulating enzyme-substrate interactions, particularly in the context of inflammatory pathways, making it a compound of interest for therapeutic innovation.

From a synthetic chemistry perspective, the chloro and cyano functional groups in 3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid offer versatile reactivity. These groups enable selective transformations such as nucleophilic aromatic substitutions or Pd-catalyzed cyanation reactions, which are critical for constructing complex heterocycles. The compound’s carboxylic acid moiety further enhances its utility, allowing for esterification or amide bond formation—processes frequently explored in the development of prodrugs and bioconjugates.

In the context of green chemistry, the demand for sustainable synthesis routes for CAS 1385727-54-7 has risen. Researchers are investigating catalyst-free methodologies and microwave-assisted reactions to optimize yield while minimizing environmental impact. Such advancements address broader industry concerns about waste reduction and energy efficiency, topics frequently queried in scientific databases and regulatory guidelines.

Analytical characterization of 3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid typically involves techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography, ensuring precise quality control for industrial-scale production. Its crystalline properties and melting point are also critical parameters for formulation scientists, particularly when designing solid-dosage pharmaceuticals.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like 3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid are increasingly valued for their modularity in structure-activity relationship (SAR) studies. Its compatibility with high-throughput screening platforms further cements its role in accelerating lead compound optimization. Future research may explore its derivatives for neuroprotective or metabolic disorder applications, areas with high unmet medical needs.

In summary, 3-Chloro-2-((2-cyanopropan-2-yl)carbamoyl)benzoic Acid (CAS No. 1385727-54-7) exemplifies the intersection of synthetic versatility and therapeutic potential. Its multifaceted applications—from medicinal chemistry to material science—ensure its continued relevance in both academic and industrial settings, driven by evolving scientific inquiry and technological advancements.